724708-21-8

Hymenialdisine Analogue 1

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• CAS RN:
• 724708-21-8

• Formula:
• C15H13N5O2

• InChI:
• InChI=1S/C15H13N5O2/c16-15-19-11(14(22)20-15)8-5-6-17-13(21)12-10(8)7-3-1-2-4-9(7)18-12/h1-4,22H,5-6H2,(H,17,21)(H3,16,19,20)

• InChIKey:
• SMPPSGXPGZSJCP-FLIBITNWSA-N

• Chk2 inhibitor is an inhibitor of checkpoint kinase 2 (Chk2;  IC50 = 13.5 nM). It is selective for Chk2 over Chk1 (IC50 = 220.4 nM). It inhibits Chk2 autophosphorylation at the serine in position 516 in non-cancerous 184B5 cells that contain wild-type p53 and in MDA-MB-231 cells that contain mutated p53 when used at concentrations ranging from 0.1 to 30 µM. Chk2 inhibitor enhances survival of 184B5, but not MDA-MB-231, cells following ionizing radiation and inhibits cell cycle arrest at the G2 stage induced by ionizing radiation in 184B5 cells. It also inhibits the production of IL-2 in Jurkat cells stimulated by phorbol 12-myristate 13-acetate (PMA; ) and the production of TNF-α in LPS-stimulated THP-1 cells (IC50s = 3.5 and 8.2 µM, respectively). Chk2 inhibitor also inhibits the growth of CEM leukemia T cells (GI50 = 1.73 µM).
  SC-203885 is an inhibitor of c...

Hymenialdisine Analogue 1

• CAS RN:
• 693222-51-4; 724708-21-8

• Formula:
• C15H13N5O2

• InChI:
• InChI=1S/C15H13N5O2/c16-15-19-11(14(22)20-15)8-5-6-17-13(21)12-10(8)7-3-1-2-4-9(7)18-12/h1-4,22H,5-6H2,(H,17,21)(H3,16,19,20)

• InChIKey:
• SMPPSGXPGZSJCP-FLIBITNWSA-N

• Hymenialdisine Analogue 1 is a useful research compound. Its molecular formula is C15H13N5O2 and its molecular weight is 295.302. The purity is usually 95%.